Cas no 31166-44-6 (Benzyl piperazine-1-carboxylate)

• Product Name: Benzyl piperazine-1-carboxylate
• CAS No: 31166-44-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD00274317
• CID: 53710
• PubChem ID: 643495
• Update Time: 2024-10-30

Benzyl piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Cbz-Piperazine
• Piperazine-1-carboxylic acid benzyl ester
• Benzyl 1-piperazinecarboxylate
• 1-Carbobenzoxypiperazine
• N-CBZ-PIPERAZINE
• 1-(Benzyloxycarbonyl)piperazine
• 1-Z-Piperazine
• 4-benzyloxycarbonylpiperazine
• benzyl N-piperazinecarboxylate
• N-carbobenzyloxypiperazine
• phenylmethyl piperazinecarboxylate
• Benzyl Piperazine-1-carboxylate
• 1-piperazinecarboxylic acid, phenylmethyl ester
• cbz-piperazine
• 4-Cbz-piperazine
• N-carbobenzoxypiperazine
• PubChem13901
• carbobenzyloxy piperazine
• benzyloxycar
• LABOTEST-BB LT00138040
• Benzyl 1-piperazinecarboxylate,97%
• InChI=1/C12H16N2O2/c15-12(14-8-6-13-7-9-14)16-10-11-4-2-1-3-5-11/h1-5,13H,6-10H
• N-benzyloxycarbonylpiperazine
• benzyl piperazinecarboxylate
• 4benzyloxycarbonylpiperazine
• DTXSID90349197
• 4-(benzyloxycarbonyl)piperazine
• STR07958
• HY-W002603
• CTOUWUYDDUSBQE-UHFFFAOYSA-N
• SCHEMBL17272
• benzyl 1-piperaz-inecarboxylate
• ZEA07288
• SY023756
• benzyl 1-piperazine-carboxylate
• AKOS015836803
• AB05873
• 1-Benzyloxycarbonylpiperazine
• BP-12756
• C2178
• benzyl 1-piperazine carboxylate
• Piperazine, N-CBZ protected
• N-benzyloxycarbonyl-piperazine
• 1-benzyloxycarbonyl piperazine
• FS-2449
• FT-0650110
• AC-24584
• A5648
• MFCD00274317
• benzyl-1-piperazinecarboxylate
• 31166-44-6
• 1-carbobenzyloxy-piperazine
• benzyloxycarbonyl-piperazine
• 1-(benzyloxycarbonyl)-piperazine
• BDBM625987
• CS-W002603
• Benzyl-1-piperazine carboxylate
• benzyl piperazine-l-carboxylate
• 1-Z-Piperazine, 98%
• EN300-114743
• benzylpiperazine carboxylate
• phenylmethyl 1-piperazinecarboxylate
• 1-benzyl 1-piperazine carboxylate
• benzyloxycarbonylpiperazine
• Benzyl piperazine-1-carboxylate

• MDL： MFCD00274317
• Inchi： 1S/C12H16N2O2/c15-12(14-8-6-13-7-9-14)16-10-11-4-2-1-3-5-11/h1-5,13H,6-10H2
• InChI Key： CTOUWUYDDUSBQE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCNCC1)=O
• BRN： 179500

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 41.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.142 g/mL at 25 °C(lit.)
• Boiling Point: 161°C/1.4mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.546(lit.)
• Solubility: Chloroform (Sparingly), Methanol (Sparingly)
• PSA: 41.57000
• LogP: 1.49510
• Solubility: Not determined
• pka: 8.44±0.10(Predicted)

Benzyl piperazine-1-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters